Cas no 1516698-10-4 ([7-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]methanol)

• Product Name: [7-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]methanol
• CAS No: 1516698-10-4
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• MDL: MFCD22077061
• CID: 4783948
• Update Time: 2026-02-27

[7-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (7-Trifluoromethyl-imidazo[1,2-a]pyridin-2-yl)-methanol
• (7-Trifluoromethylimidazo[1,2-a]pyridin-2-yl)-methanol
• [7-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]methanol
• [7-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]methanol

• MDL： MFCD22077061
• Inchi： 1S/C9H7F3N2O/c10-9(11,12)6-1-2-14-4-7(5-15)13-8(14)3-6/h1-4,15H,5H2
• InChI Key： BVDGCIHLCHXTCV-UHFFFAOYSA-N
• SMILES： FC(C1C=CN2C=C(CO)N=C2C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.8
• Topological Polar Surface Area: 37.5

Additional information on [7-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]methanol

Recent Advances in the Study of [7-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]methanol (CAS: 1516698-10-4)

In recent years, the compound [7-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]methanol (CAS: 1516698-10-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, known for its versatility in drug design. The introduction of a trifluoromethyl group at the 7-position and a hydroxymethyl group at the 2-position enhances the compound's physicochemical properties, such as lipophilicity and metabolic stability. Recent studies have explored the synthetic routes to [7-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]methanol, with a focus on optimizing yield and purity for large-scale production.

One of the key areas of research has been the evaluation of the compound's biological activity. Preliminary in vitro studies have demonstrated promising activity against a range of targets, including kinases and G-protein-coupled receptors (GPCRs). The trifluoromethyl group is believed to play a critical role in binding affinity, while the hydroxymethyl group offers a handle for further derivatization. These findings suggest that [7-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]methanol could serve as a valuable scaffold for the development of novel therapeutics.

In addition to its potential as a drug candidate, recent research has also investigated the compound's utility as a building block in the synthesis of more complex molecules. For example, it has been used in the preparation of fused heterocycles and as a precursor for the development of fluorescent probes. These applications highlight the versatility of [7-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]methanol in chemical biology.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic properties and selectivity. Future research directions may include structure-activity relationship (SAR) studies to identify more potent and selective analogs, as well as in vivo studies to assess efficacy and safety. Collaborative efforts between chemists and biologists will be essential to fully realize the therapeutic potential of this compound.

In conclusion, [7-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]methanol represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features and diverse applications make it a valuable tool for drug discovery and development. Continued investigation into its synthesis, biological activity, and therapeutic potential is expected to yield significant advancements in the field.